Cas no 1806321-42-5 (2-Dimethylamino-5-(trifluoromethoxy)mandelic acid)

• Product Name: 2-Dimethylamino-5-(trifluoromethoxy)mandelic acid
• CAS No: 1806321-42-5
• MF: C₁₁H₁₂F₃NO₄
• MW: 279.212493896484
• CID: 4942262
• Update Time: 2025-09-28

2-Dimethylamino-5-(trifluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Dimethylamino-5-(trifluoromethoxy)mandelic acid

• Inchi： 1S/C11H12F3NO4/c1-15(2)8-4-3-6(19-11(12,13)14)5-7(8)9(16)10(17)18/h3-5,9,16H,1-2H3,(H,17,18)
• InChI Key： XOHNXENFLVXLPD-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=C(C=1)C(C(=O)O)O)N(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 322
• XLogP3: 2.1
• Topological Polar Surface Area: 70

Additional information on 2-Dimethylamino-5-(trifluoromethoxy)mandelic acid

Comprehensive Overview of 2-Dimethylamino-5-(trifluoromethoxy)mandelic acid (CAS No. 1806321-42-5)

2-Dimethylamino-5-(trifluoromethoxy)mandelic acid (CAS No. 1806321-42-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound belongs to the class of mandelic acid derivatives, which are known for their versatile applications in drug development and chemical synthesis. The presence of both dimethylamino and trifluoromethoxy groups in its structure enhances its reactivity and potential biological activity, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for trifluoromethoxy-containing compounds has surged, driven by their stability and bioactivity. This trend aligns with the growing focus on fluorinated pharmaceuticals, which are often more lipophilic and metabolically stable than their non-fluorinated counterparts. 2-Dimethylamino-5-(trifluoromethoxy)mandelic acid exemplifies this trend, as its trifluoromethoxy group contributes to its potential efficacy in targeting specific enzymes or receptors. Researchers are particularly interested in its role as a chiral building block for asymmetric synthesis, a hot topic in modern organic chemistry.

The synthesis of 2-Dimethylamino-5-(trifluoromethoxy)mandelic acid involves multi-step organic reactions, often starting from mandelic acid precursors. Its CAS No. 1806321-42-5 serves as a unique identifier in chemical databases, facilitating its retrieval in academic and industrial research. Given the rising interest in sustainable chemistry, efforts are underway to optimize its synthesis using greener methodologies, such as catalytic processes or solvent-free reactions. This aligns with the broader industry shift toward environmentally friendly synthesis, a topic frequently searched by professionals in the field.

From a pharmacological perspective, 2-Dimethylamino-5-(trifluoromethoxy)mandelic acid is being explored for its potential as a bioactive intermediate. Its structure suggests possible applications in central nervous system (CNS) drug development, given the dimethylamino group's ability to influence neurotransmitter interactions. Additionally, the trifluoromethoxy moiety may enhance blood-brain barrier penetration, a critical factor in CNS-targeted therapies. These attributes make it a compelling candidate for researchers investigating neurodegenerative diseases or psychiatric disorders, areas of high public and scientific interest.

In agrochemical applications, 2-Dimethylamino-5-(trifluoromethoxy)mandelic acid could contribute to the development of next-generation pesticides or herbicides. The trifluoromethoxy group is known to improve the pesticidal activity of compounds, while the mandelic acid backbone offers opportunities for structural diversification. This aligns with the global push for sustainable agriculture and the need for safer, more effective crop protection agents. Industry professionals often search for novel agrochemical intermediates, making this compound a relevant topic in the field.

Analytical characterization of 2-Dimethylamino-5-(trifluoromethoxy)mandelic acid typically involves techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound's purity and structural integrity, which are critical for its intended applications. The growing adoption of AI-driven analytical tools in chemical research has further streamlined the characterization process, a trend reflected in frequent searches for automated chemical analysis solutions.

As the scientific community continues to explore the potential of 2-Dimethylamino-5-(trifluoromethoxy)mandelic acid, its role in drug discovery and material science is expected to expand. The compound's unique combination of functional groups positions it as a valuable tool for medicinal chemistry and chemical biology. With increasing interest in personalized medicine and targeted therapies, researchers are likely to further investigate its derivatives for tailored applications. This aligns with the broader shift toward precision chemistry, a topic gaining traction in both academic and industrial settings.